N-tert-Octylacrylamide
Overview
Description
N-tert-Octylacrylamide (NTO) is a synthetic monomer of acrylamide, an organic compound and a common monomer used in the production of polymers. NTO is used in a variety of industrial applications, including the synthesis of polymers, adhesives, coatings, and as a component in cosmetics. It is also used in laboratory experiments, as well as in the manufacture of various drugs, including antibiotics. NTO is a colorless, odorless, and non-toxic compound.
Scientific Research Applications
Polymer Strength and Performance
TOA is majorly used to provide stability and strength. It is used as a copolymer to improve the strength and performance of polymers . The molecular formula of this compound is C11H21NO and has a CAS number 4223-03-4 .
Intermediate in Compound Production
TOA works as an intermediate in the production of various other compounds . It is commonly produced in the industry by the addition of acrylonitrile and di-isobutylene in an acidic environment .
Personal Care Products
Copolymers or terpolymers of n-tertiary octyl acrylamide monomer with acrylates are utilized in products like hair spray, mousses as well as styling products . These compounds enable unparalleled curl retention, hand-hold and humidity resistance .
Antiscalant
Copolymers of TOA with acrylates (especially with acrylic acid) are not only implemented in stabilizing iron in a solution but also effective against scales in the presence of soluble iron .
Enhanced Oil Recovery
Terpolymers of n-TOA and copolymers provide a balance between aqueous solubility, viscosification, brine tolerance, hydrolytic & mechanical stability and therefore used for Enhanced Oil Recovery (EOR) polymers .
Chemical Properties
TOA is a white powder with a characteristic odor . It has a melting point of 63.5°C and a boiling point of > 300°C . The density of TOA is 0.867±0.06 g/cm3 .
Mechanism of Action
Target of Action
N-tert-Octylacrylamide is a chemical compound that is primarily used as a copolymer to improve the strength and performance of polymers . The primary targets of N-tert-Octylacrylamide are the polymer chains where it is incorporated to provide stability and strength .
Mode of Action
N-tert-Octylacrylamide interacts with its targets, the polymer chains, by integrating into the polymer structure during the polymerization process . This results in polymers with enhanced strength and performance .
Biochemical Pathways
The biochemical pathways affected by N-tert-Octylacrylamide are those involved in the formation and stabilization of polymers . The addition of N-tert-Octylacrylamide to these pathways results in the production of stronger and more stable polymers .
Pharmacokinetics
The physical properties of n-tert-octylacrylamide, such as its melting point (635 C) and boiling point (> 300 C), suggest that it has good stability .
Result of Action
The molecular and cellular effects of N-tert-Octylacrylamide’s action are seen in the improved strength and performance of the polymers in which it is incorporated . These polymers exhibit enhanced stability, which can be beneficial in various applications, such as in the production of personal care products .
Action Environment
The action, efficacy, and stability of N-tert-Octylacrylamide can be influenced by environmental factors such as temperature and pH. Given its high boiling point, n-tert-octylacrylamide is likely to remain stable under a wide range of conditions .
properties
IUPAC Name |
N-(2,4,4-trimethylpentan-2-yl)prop-2-enamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21NO/c1-7-9(13)12-11(5,6)8-10(2,3)4/h7H,1,8H2,2-6H3,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YRDNVESFWXDNSI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)CC(C)(C)NC(=O)C=C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5027564 |
Source
|
| Record name | N-tert-Octylacrylamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5027564 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Other Solid |
Source
|
| Record name | 2-Propenamide, N-(1,1,3,3-tetramethylbutyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
N-tert-Octylacrylamide | |
CAS RN |
4223-03-4 |
Source
|
| Record name | tert-Octylacrylamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=4223-03-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-tert-Octylacrylamide | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004223034 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-tert-Octylacrylamide | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=9035 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Propenamide, N-(1,1,3,3-tetramethylbutyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | N-tert-Octylacrylamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5027564 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | N-(1,1,3,3-tetramethylbutyl)acrylamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.973 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | N-TERT-OCTYLACRYLAMIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/0U7G677BFR | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does the ratio of N-tert-octylacrylamide to Methyl methacrylate affect copolymer properties?
A1: Research indicates that adjusting the ratio of N-tert-octylacrylamide and Methyl methacrylate during copolymer synthesis directly impacts the resulting material's stiffness. [] This suggests that these monomers play distinct roles in the polymer chain, potentially influencing flexibility and overall mechanical behavior. Further research is needed to fully characterize this relationship and explore potential applications. []
Q2: Beyond stiffness, what other properties can N-tert-octylacrylamide contribute to copolymers?
A2: N-tert-octylacrylamide plays a crucial role in copolymers designed for the temporary shaping of keratin fibers (like hair). [] When combined with Acrylic acid and tert-Butylaminoethylmethacrylic acid, it forms a copolymer that interacts with keratin fibers, enabling temporary styling. The specific ratio of this copolymer with another containing n-Butyl methacrylate, methacrylic acid, and Ethyl methacrylate determines the final styling characteristics. This highlights the versatility of N-tert-octylacrylamide in tuning material properties for specific applications. []
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